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Compound of Interest

Compound Name: Lithium oleate

Cat. No.: B13797909 Get Quote

Introduction: Lithium oleate (CAS No. 7384-22-7) is the lithium salt of oleic acid, a

monounsaturated omega-9 fatty acid.[1][2] It is classified as a lithium soap, a metal salt of a

fatty acid. This compound is of significant interest in various industrial applications, particularly

in the formulation of lubricating greases where it acts as a thickener, providing excellent

thermal stability and water resistance. For professionals in drug development, while lithium
oleate itself is not a primary active pharmaceutical ingredient, the pharmacology of the lithium

ion is of profound importance in psychiatry. This guide provides a comprehensive overview of

the chemical properties, experimental protocols, and potential areas of research relevance for

lithium oleate.

Core Chemical and Physical Properties
The fundamental properties of lithium oleate are crucial for its application and handling. These

characteristics determine its behavior in various chemical environments.
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Property Value Reference

CAS Number 7384-22-7 [1]

Molecular Formula C18H33LiO2 [1]

Molecular Weight 288.4 g/mol [3][4]

IUPAC Name lithium;(9Z)-octadec-9-enoate [2]

Boiling Point 360°C at 760 mmHg [3]

Flash Point 270.1°C [3]

EC Number 230-960-8 [3]

Solubility
Generally soluble in non-polar

organic solvents.
[5]

Experimental Protocols
Detailed methodologies are essential for the synthesis and analysis of lithium oleate in a

research setting. The following sections provide standardized protocols.

Synthesis of Lithium Oleate via Neutralization
Lithium oleate is typically synthesized through a direct neutralization (saponification) reaction

between oleic acid and a lithium source, most commonly lithium hydroxide. This process is

analogous to the preparation of other lithium soaps used in grease manufacturing.[6]

Methodology:

Reactant Preparation: A calculated molar equivalent of high-purity oleic acid is dissolved in a

suitable solvent, such as ethanol or a water-ethanol mixture, within a jacketed glass reactor

equipped with an overhead stirrer and a reflux condenser.

Lithium Hydroxide Solution: A stoichiometric amount of lithium hydroxide monohydrate

(LiOH·H₂O) is dissolved in deionized water.

Reaction: The lithium hydroxide solution is added dropwise to the oleic acid solution at a

controlled temperature, typically between 80°C and 100°C, with constant, moderate
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agitation.[6]

Saponification: The mixture is heated and stirred for approximately 1-2 hours to ensure the

saponification reaction goes to completion.[6] The pH of the mixture can be monitored to

track the progress of the neutralization.

Solvent Removal & Isolation: The solvent (ethanol and water) is removed via distillation. The

resulting solid paste is then transferred to a vacuum oven and dried to yield the final lithium
oleate product.

Purification: The crude lithium oleate can be further purified by washing with a non-polar

solvent like hexane to remove any unreacted oleic acid, followed by re-drying.
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Workflow: Synthesis of Lithium Oleate

1. Dissolve Oleic Acid
in Solvent

3. Add LiOH to Oleic Acid
(80-100°C)

2. Prepare Aqueous
LiOH Solution

4. Stir & Heat (1-2h)
for Saponification

5. Remove Solvent
& Dry Product

6. Purify by Washing
(Optional)

Final Product:
Lithium Oleate Powder
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Workflow: Analysis of Lithium Oleate by IC-MS

1. Sample Dissolution
& Dilution

2. Filtration
(0.45 µm filter)

3. Injection into
IC System

4. Chromatographic Separation
(Anion/Cation Exchange)

5. Detection
(Conductivity & MS)

6. Data Analysis
(Identify & Quantify)

Confirmed Identity &
Concentration of Li+ and Oleate-
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Simplified Signaling Pathways of the Lithium Ion (Li+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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